Cas no 361533-37-1 (N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide
• CAS No: 361533-37-1
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 5227024
• Update Time: 2025-06-09

N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, N-[(4-chlorophenyl)methyl]-4-hydroxy-7-methyl-
• N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C17H14ClN3O2/c1-10-2-7-13-15(22)14(9-19-16(13)21-10)17(23)20-8-11-3-5-12(18)6-4-11/h2-7,9H,8H2,1H3,(H,20,23)(H,19,21,22)
• InChI Key： BCPIVBRTJNYLEK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(O)=C(C(NCC2=CC=C(Cl)C=C2)=O)C=1

Additional information on N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide

Introduction to N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 361533-37-1)

N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 361533-37-1, belongs to the naphthyridine class of heterocyclic compounds, which are widely recognized for their potential in drug discovery and development. The presence of multiple functional groups, including a chlorophenyl moiety and a hydroxymethyl substituent, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The structural framework of N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide is characterized by a naphthyridine core, which is a fused bicyclic system consisting of a pyridine and a pyrimidine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for designing bioactive compounds. The compound's chemical formula and molecular weight contribute to its complexity and potential for diverse interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of naphthyridine derivatives due to their demonstrated efficacy in various therapeutic areas. The hydroxymethyl group in N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide serves as a key pharmacophore, facilitating hydrogen bonding interactions with biological receptors. This feature is particularly valuable in the development of drugs that require precise binding to target proteins or enzymes.

The chlorophenyl substituent at the 4-position of the naphthyridine ring adds another layer of functionality to the molecule. Chlorophenyl groups are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. These properties make N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide a suitable candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in cancer pathways. These findings suggest that N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide may have potential applications in oncology and other therapeutic areas.

The synthesis of N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to produce this compound with greater efficiency and precision. These advancements in synthetic methodology are crucial for enabling further exploration of its pharmacological properties.

In conclusion, N-(4-Chlorophenyl)methyl-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 361533-37-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a promising candidate for further investigation in drug discovery. As research continues to uncover new therapeutic applications for naphthyridine derivatives, compounds like this one will play a crucial role in developing innovative treatments for various diseases.